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Compound of Interest

Compound Name: Lubrol WX

CAS No.: 11138-41-3

Cat. No.: B1174942

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Lubrol WX, also known as Lubrol 17A17 or Lubrol W1, is a non-ionic detergent widely

employed in life sciences research. As an ethylene oxide condensate of fatty alcohols, it is

particularly effective in the solubilization and purification of membrane-associated proteins, a

critical step in drug development and basic research.[1] Its ability to disrupt lipid bilayers while

often preserving the native structure and function of proteins makes it a valuable tool for

studying membrane protein function, structure, and interactions.

This document provides detailed protocols for the preparation of Lubrol WX stock solutions,

along with its physicochemical properties and best practices for its use and storage.

Physicochemical Properties of Lubrol WX
A summary of the key properties of Lubrol WX is presented in the table below. Understanding

these properties is essential for its effective application in experimental workflows.
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Property Value Reference

Synonyms Lubrol 17A17, Lubrol W1

Chemical Nature

Non-ionic detergent; ethylene

oxide condensate of fatty

alcohols.

[1]

Appearance White waxy solid or flakes.

Solubility in Water Slightly soluble.

Melting Point 34 - 38 °C

pH of 1% (10 g/L) solution 7.0 - 9.0 at 20°C

Stability
Stable under standard

laboratory conditions.

Storage
Store in a tightly sealed

container in a dry place.

Experimental Protocols
Materials and Equipment

Lubrol WX (waxy solid/flakes)

High-purity water (e.g., Milli-Q® or equivalent) or desired buffer (e.g., PBS, Tris-HCl)

Stir plate with heating capability

Magnetic stir bar

Glass beaker or bottle

Graduated cylinder

Weighing scale

Spatula
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0.22 µm or 0.45 µm sterile filter (optional)

Sterile storage bottles

Protocol for Preparing a 10% (w/v) Lubrol WX Stock
Solution
Due to the waxy nature and limited water solubility of Lubrol WX at room temperature, gentle

heating is recommended to facilitate dissolution.

Weighing: On a weighing scale, weigh out 10 grams of Lubrol WX.

Initial Mixing: Transfer the Lubrol WX to a glass beaker or bottle containing a magnetic stir

bar. Add approximately 80 mL of high-purity water or your desired buffer.

Dissolving with Gentle Heat: Place the beaker on a stir plate with heating. Set the

temperature to approximately 37-42°C. This temperature is just above the melting point of

Lubrol WX, which will aid in its dissolution without causing degradation.

Stirring: Turn on the magnetic stirrer to a moderate speed to create a vortex. Continue

stirring until the Lubrol WX is completely dissolved. This may take some time; be patient and

avoid boiling the solution.

Adjusting the Final Volume: Once the solution is clear and homogenous, remove it from the

heat and turn off the stirrer. Transfer the solution to a 100 mL graduated cylinder and add

water or buffer to bring the final volume to 100 mL.

Final Mixing: Transfer the solution back to a storage bottle and mix thoroughly.

Sterilization (Optional): If a sterile solution is required, it can be filtered through a 0.22 µm or

0.45 µm filter. Note that the viscosity of the solution may make filtration slow.

Storage: Store the 10% Lubrol WX stock solution at room temperature or 4°C in a tightly

sealed container. If stored at 4°C, the detergent may precipitate out of solution. If this occurs,

gently warm the solution to redissolve it before use.
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Protocol for Preparing a 1% (w/v) Lubrol WX Working
Solution
A 1% solution is a common working concentration for many applications.

Weighing: Weigh out 1 gram of Lubrol WX.

Initial Mixing: Transfer the Lubrol WX to a glass beaker with a magnetic stir bar and add

approximately 80 mL of high-purity water or buffer.

Dissolving: As with the 10% solution, gentle heating to 37-42°C and stirring will facilitate

dissolution.

Stirring: Stir until the Lubrol WX is fully dissolved.

Adjusting Volume: Transfer the solution to a 100 mL graduated cylinder and bring the final

volume to 100 mL with your solvent.

Storage: Store at room temperature in a sealed container.

Application Notes and Best Practices
Working Concentration: The optimal working concentration of Lubrol WX can vary

depending on the specific application, such as the type of membrane and the protein of

interest. It is often necessary to perform a concentration series to determine the ideal

conditions for protein solubilization.

Buffer Compatibility: Lubrol WX is a non-ionic detergent and is generally compatible with a

wide range of buffers and salt concentrations.

Heating: While gentle heating aids in dissolving Lubrol WX, prolonged or excessive heating

should be avoided to prevent potential degradation of the detergent.

Solution Clarity: A properly prepared Lubrol WX solution should be clear and free of

particulates. If the solution appears cloudy or contains precipitates at room temperature

(after being fully dissolved), it may be necessary to warm it before use.
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Visualized Workflow
The following diagram illustrates the general workflow for preparing a Lubrol WX stock

solution.

Workflow for Lubrol WX Stock Solution Preparation

Weigh Lubrol WX

Add ~80% of final volume
of water or buffer

Add magnetic stir bar

Heat to 37-42°C and stir

Dissolve completely

Adjust to final volume

Mix thoroughly

Store in a sealed container
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Click to download full resolution via product page

Caption: A flowchart of the key steps for preparing a Lubrol WX stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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